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Compound of Interest

Compound Name: Acid Green 40

Cat. No.: B1173452 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Topic: Anthraquinone Dyes as pH Indicators in Chemical Reactions

Disclaimer: Initial research into the use of Acid Green 40 as a pH indicator did not yield any

documented applications or associated quantitative data. This compound is primarily classified

and utilized as a textile dye. Therefore, to fulfill the request for detailed application notes on an

anthraquinone-based pH indicator, this document focuses on a well-characterized member of

this dye family: Alizarin Red S. The following data, protocols, and diagrams pertain to Alizarin

Red S as a representative example of an anthraquinone dye used for pH indication.

Introduction to Alizarin Red S as a pH Indicator
Alizarin Red S (Sodium alizarinsulfonate) is an anthraquinone dye that is widely recognized for

its utility as a pH indicator and a complexometric indicator, particularly for metal ions like

calcium.[1][2] Its distinct color changes at different pH ranges make it a valuable tool in various

chemical analyses, including titrations.[3][4] The color transitions are a result of changes in the

protonation state of its hydroxyl groups, which alters the electronic structure of the molecule

and, consequently, its light absorption properties.[5][6]

Quantitative Data for Alizarin Red S
The following tables summarize the key quantitative parameters of Alizarin Red S when used

as a pH indicator.
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Table 1: pH Transition Ranges and Color Changes of Alizarin Red S

pH Transition
Range

Color in Acidic
Form

Color in Basic
Form

Reference

3.8 - 5.4 Yellow Red [3]

4.3 - 6.3 Brilliant Yellow Pink/Violet [3][4]

4.6 - 6.0 Yellow Red [7][8]

9.4 - 12.0 Brown-Orange Violet [4][9]

Table 2: Acid Dissociation Constants (pKa) of Alizarin Red S

pKa Value Ionization Step
Method of
Determination

Reference

~4.5 First Ionization Not Specified [3]

5.82 First Ionization Spectrophotometry [5]

10.78 Second Ionization Spectrophotometry [5]

~11.0 Second Ionization Not Specified [3]

Experimental Protocols
Protocol 1: Preparation of Alizarin Red S Indicator
Solution (0.1% w/v)
This protocol describes the preparation of a standard 0.1% weight/volume solution of Alizarin

Red S for use as a pH indicator in titrations.

Materials:

Alizarin Red S powder (CAS 130-22-3)

Distilled or deionized water
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100 mL volumetric flask

Analytical balance

Magnetic stirrer and stir bar (optional)

Procedure:

Weigh out 0.1 g of Alizarin Red S powder using an analytical balance.

Transfer the powder to a 100 mL volumetric flask.

Add approximately 50 mL of distilled water to the flask.

Gently swirl the flask or use a magnetic stirrer to dissolve the powder completely. The

solution will appear as a yellowish-brown or orange-yellow color.[10]

Once the solid is fully dissolved, add distilled water to the flask until the solution reaches the

100 mL mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

The indicator solution is now ready for use. Store in a well-sealed container, protected from

light.

Protocol 2: Acid-Base Titration Using Alizarin Red S
Indicator
This protocol outlines the general steps for performing an acid-base titration using the prepared

Alizarin Red S indicator solution. This indicator is particularly suitable for titrations where the

endpoint is expected to be in the pH range of 4.3 to 6.3.

Materials:

Analyte solution (acid or base of unknown concentration)

Titrant solution (standardized acid or base)
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0.1% Alizarin Red S indicator solution

Burette

Erlenmeyer flask

Pipette

Magnetic stirrer and stir bar (optional)

Procedure:

Rinse the burette with a small amount of the titrant solution and then fill the burette with the

titrant. Record the initial volume.

Using a pipette, transfer a known volume of the analyte solution into an Erlenmeyer flask.

Add 2-3 drops of the 0.1% Alizarin Red S indicator solution to the analyte in the flask. The

solution will turn yellow if the initial pH is below 4.3.

Place the Erlenmeyer flask under the burette, preferably on a magnetic stirrer for continuous

mixing.

Slowly add the titrant from the burette to the analyte, swirling the flask constantly.

As the endpoint is approached, the titrant should be added drop by drop.

The endpoint is reached when the solution exhibits a persistent color change from brilliant

yellow to pink or violet.[4]

Record the final volume of the titrant from the burette.

Calculate the concentration of the analyte using the titration formula: M₁V₁ = M₂V₂, where M₁

and V₁ are the molarity and volume of the analyte, and M₂ and V₂ are the molarity and

volume of the titrant.
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pH-Dependent Color Change of Alizarin Red S
The following diagram illustrates the relationship between the pH of the solution and the

resulting color of Alizarin Red S, highlighting its transition ranges.

Caption: pH-dependent color transitions of Alizarin Red S indicator.

Experimental Workflow for Titration
This diagram outlines the logical flow of an acid-base titration experiment using Alizarin Red S.
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Caption: Workflow for acid-base titration using Alizarin Red S.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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